Cas no 5391-74-2 (2-Oxopropanal N-Phenylhydrazone)

• Product Name: 2-Oxopropanal N-Phenylhydrazone
• CAS No: 5391-74-2
• Molecular Formula: C₉H₁₀N₂O
• Molecular Weight: 162.1885
• CID: 1586077
• PubChem ID: 5717316

2-Oxopropanal N-Phenylhydrazone Properties

Names and Identifiers

• (1e)-1-(phenylhydrazinylidene)propan-2-one
• ARONIS25154
• 2-oxopropanal N-phenylhydrazone
• (3E)-4-(phenylamino)-4-azabut-3-en-2-one
• NSC3196
• AC1NX0QT
• 1-(phenyl-hydrazono)-propan-2-one
• 2-oxopropanal-1-phenylhydrazone
• SBB056716
• AC1Q1JB9
• 1-(phenylhydrazono)-propan-2-one
• (1E)-2-OXOPROPANAL PHENYLHYDRAZONE
• 2-Oxopropanal phenylhydrazone
• PYRUVIC ALDEHYDE 1-PHENYLHYDRAZONE
• 4L-327S
• CBA84396
• Pyruvaldehyde, 1-(phenylhydrazone)
• CS-0320564
• (1E)-1-(phenyl-hydrazinylidene)-propan-2-one
• AKOS005090465
• MLS000327675
• SMR000180713
• CHEMBL3196793
• 1-(2-Phenylhydrazono)propan-2-one
• (1E)-1-(2-phenylhydrazin-1-ylidene)propan-2-one
• NSC-3196
• SCHEMBL1144416
• 5391-74-2
• A829831
• STL290519
• MFCD00026242
• (1E)-1-(phenylhydrazono)propan-2-one;1-(2-Phenylhydrazono)propan-2-one
• 27843-96-5
• (1E)-1-(2-phenylhydrazinylidene)propan-2-one
• (E)-1-(2-phenylhydrazono)propan-2-one

• MDL： P170873
• InChIKey： PWELTGGNVDVIGR-JXMROGBWSA-N
• Inchi： InChI=1S/C9H10N2O/c1-8(12)7-10-11-9-5-3-2-4-6-9/h2-7,11H,1H3/b10-7+
• SMILES： CC(/C=N/NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 162.0794
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 162.079312947g/mol
• Heavy Atom Count: 12
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• LogP: 1.74630
• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines